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Compound of Interest

Compound Name: Trachelanthine
CAS No.: 510-19-0
Cat. No.: B1607318
Get Quote
. J

Executive Summary

Trachelanthine (Trachelanthamine N-oxide) is a pyrrolizidine alkaloid (PA) predominantly
isolated from Trachelanthus and Rindera species. Unlike the hepatotoxic unsaturated PAs
(e.g., retrorsine), Trachelanthine possesses a saturated necine base (trachelanthamidine)
esterified with trachelanthic acid. Its structural analysis is complicated by two factors: the
presence of the N-oxide moiety, which induces line broadening and chemical shift deviations,
and the stereochemical ambiguity of the necine base (1R, 8R) versus its epimer, laburnine (1R,
8S).

This guide provides a rigorous protocol for the complete structural assignment of
Trachelanthine, utilizing high-field NMR (600 MHz recommended) to resolve the
diastereotopic protons of the ester linkage and define the relative stereochemistry of the
pyrrolizidine core.

Chemical Context & Structural Logic

To successfully assign the spectrum, one must deconstruct the molecule into three distinct spin
systems:
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o The Necine Base (Trachelanthamidine): A saturated bicyclic system. The key challenge is
determining the relative configuration of C-1 and C-8.

e The Necic Acid (Trachelanthic Acid): A branched carboxylic acid [(2R,3S)-2,3-dihydroxy-2-
isopropylbutyric acid].

e The N-Oxide Functionality: The N-O bond creates a strong dipole, significantly deshielding
C-3, C-5, and C-8 compared to the free base.

Sample Preparation Protocol

Safety Warning: Pyrrolizidine alkaloids are potential hepatotoxins and carcinogens. Handle all
solid samples and solutions in a fume hood wearing nitrile gloves.

Solvent Selection

e Primary Solvent (Methanol-d4): Recommended for Trachelanthine (N-oxide form).

o Why: N-oxides are polar and often sparingly soluble in CDCI3. MeOD-d4 provides sharp
lines and prevents aggregation-induced broadening.

e Secondary Solvent (CDCI3): Recommended only if the sample is reduced to the free base
(Trachelanthamine).

o Why: Chloroform allows for the observation of exchangeable OH protons (often visible as
sharp singlets or broad humps), which are exchanged/lost in Methanol-d4.

Preparation Steps

e Mass: Dissolve 5-10 mg of isolated alkaloid in 600 pL of solvent.

« Filtration: Filter through a packed glass wool pipette to remove suspended silica from
chromatography (paramagnetic particles broaden signals).

o Reference: Use residual solvent peak (MeOD:

3.31/

49.0) rather than TMS to avoid signal overlap in the aliphatic region.
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Acquisition Parameters (600 MHz Class)

Pulse
Experiment Scans (NS) TD (Points) Rationale
Sequence

High resolution
1H 1D zg30 16 64k essential for H-9
AB system.

Detect
quaternary

13C 1D zgpg30 1024 64k carbons (C-7' of
acid, C-8 of

base).

Trace the

contiguous spin
Cosy cosygpppgf 8 2048 x 256

system from H-1

to H-2/H-3.

Multiplicity-edited
hsgcedetgpsisp2 to distinguish
HSQC a 9psisp 8 2048 x 256 ) g
.3 CH2 (inverted)

from CH/CHS.

Critical: Links H-
HMBC hmbcgplpndgf 16 4096 x 256 9 to Ester
Carbonyl (C-1").

Mixing time:
500ms.

NOESY noesygpphpp 16 2048 x 256 Determines
stereochemistry

(cisftrans fusion).

Structural Elucidation Workflow

The following diagram outlines the logical flow for confirming the structure, specifically
distinguishing the N-oxide form from the free base and confirming stereochemistry.
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Isolated Alkaloid Fraction

1H NMR Screening
(Check H-9 and H-8 shifts)

Is H-8 > 4.0 ppm?

N-Oxide Identified
(Trachelanthine)

1
1
:If broad signals

\/

Optional: Zn/H2SO4 Reduction
(Sharpen Signals)

Free Base Identified
(Trachelanthamine)

NOESY / ROESY
Determine Ring Fusion

NOE: H-8 <-> H-1 (Weak/None)

NOE: H-8 <-> H-1 Strong H-8 <-> H-7alpha

Laburnine Base Trachelanthamidine Base
(1R, 8S) (1R, 8R)

Final Structure Confirmation
(HMBC Ester Linkage)

Click to download full resolution via product page

Caption: Decision tree for distinguishing Trachelanthine (N-oxide) from its base and epimers.
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Detailed Spectral Analysis
A. The N-Oxide Diagnostic (The "Shift" Test)

The most immediate question is whether the sample is the free base or the N-oxide.
* Free Base (Trachelanthamine): H-8 appears near 3.2 — 3.5 ppm.

o N-Oxide (Trachelanthine): H-8 shifts downfield to 4.2 — 4.6 ppm due to the positive charge
on the nitrogen. Similarly, C-8 shifts from ~68 ppm (base) to ~80-85 ppm (oxide).

B. The Necine Base (Trachelanthamidine Core)

Trachelanthamidine is a 1-hydroxymethylpyrrolizidine.[1]

o H-9 Protons (Ester Linkage): In the ester, these are diastereotopic. Look for an AB system
(two doublets or dd) around 4.0 — 4.4 ppm.

o HMBC Check: Both H-9 protons must correlate to the Ester Carbonyl (C-1") at ~175 ppm.

o H-8 (Bridgehead): This is the stereochemical anchor. In trachelanthamidine (1R, 8R), the H-1
and H-8 protons are trans-oriented (or pseudo-trans depending on envelope conformation),
whereas in laburnine they are cis.

C. The Necic Acid (Trachelanthic Acid)

e Isopropyl Group: Look for two methyl doublets at 0.9 — 1.0 ppm and a methine septet at ~2.1
ppm.

e Quaternary Center: A characteristic oxygenated quaternary carbon (C-2') appears at ~78
ppm.

e C-3' Methyl: A doublet or singlet (depending on exact acid variant) near 1.2 ppm.

D. Stereochemical Validation (NOESY)

To distinguish Trachelanthine (1R, 8R) from a Laburnine-ester (1R, 8S):

e Trachelanthine: H-8 should show NOE correlations to H-2
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or H-6
, but minimal or no correlation to H-1.

e Laburnine derivative: Strong NOE between H-8 and H-1 (cis-relationship).

Data Summary Table (Representative)

Note: Shifts are approximate for MeOD-d4. Values vary with concentration/pH.

Position Multiplicity Key HMI_BC
(ppm) (ppm) Correlations

8 (Bridge) 4.35 m 84.5 C-1, C-7

9 (CH2-0) 4.20,4.38 dd (AB system)  65.2 z; (Esten), C-1,

1 2.85 m 48.0 C-9,C-2

3 (N-CH2) 3.60 - 3.90 m 70.1 C-5, C-1

5 (N-CH2) 3.50-3.80 m 68.5 C-3,C-6

1' (C=0) - - 175.2 H-9a, H-9b

2' (C-OH) - - 78.4 H-4', H-5'

3' (CH) 2.05 sept 34.0 C-1', C-2

4/5' (Me) 0.95, 0.98 d 17.5,18.0 c-3, C-2'

Troubleshooting & Validation
Issue: Broad Signals

o Cause: N-oxides often exhibit restricted rotation or aggregation.

e Solution: Run the experiment at 313 K (40°C). If broadening persists, reduce a small aliquot
with Zinc dust/H2S04 to the free base and re-acquire. The free base spectrum will be sharp;
use it to confirm connectivity, then map back to the N-oxide.
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Issue: Impurity Overlap

o Validation: Use 1D TOCSY (selective excitation of H-8) to pull out the isolated spin system of
the pyrrolizidine ring, filtering out background noise from matrix impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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